Cas no 682804-49-5 (3-Amino-3-pentafluorophenyl-propionic acid)

• Product Name: 3-Amino-3-pentafluorophenyl-propionic acid
• CAS No: 682804-49-5
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 969857
• PubChem ID: 18667704
• Update Time: 2024-03-01

3-Amino-3-pentafluorophenyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-PENTAFLUOROPHENYL-PROPIONIC ACID
• 3-Amino-3-pentafluorophenyl-propionic acid

• MDL： MFCD02653348
• Inchi： 1S/C9H6F5NO2/c10-5-4(2(15)1-3(16)17)6(11)8(13)9(14)7(5)12/h2H,1,15H2,(H,16,17)
• InChI Key： SNTZUOBXYKRFCW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(CC(=O)O)N)F)F)F)F

Computed Properties

• Exact Mass: 255.03186924g/mol
• Monoisotopic Mass: 255.03186924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives